N-(Cyclohexylmethylene)-4-methylbenzenesulfonamide

• Molecular Formula: C14H19NO2S
• Molecular Weight: 265.37 g/mol
• IUPAC Name: (NE)-N-(cyclohexylmethylidene)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C14H19NO2S/c1-12-7-9-14(10-8-12)18(16,17)15-11-13-5-3-2-4-6-13/h7-11,13H,2-6H2,1H3/b15-11+
• InChI Key: WCKPXPPKDBEYEP-RVDMUPIBSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C/C2CCCCC2
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=CC2CCCCC2

Description

N-(Cyclohexylmethylene)-4-methylbenzenesulfonamide is an organic compound that belongs to the class of sulfonamides Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antibiotics

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(Cyclohexylmethylene)-4-methylbenzenesulfonamide typically involves the reaction of 4-methylbenzenesulfonyl chloride with cyclohexylmethyleneamine. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include:

• Solvent: Dichloromethane or another suitable organic solvent
• Temperature: Room temperature to slightly elevated temperatures
• Reaction Time: Several hours to ensure complete conversion

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired purity.

Chemical Reactions Analysis

Types of Reactions

N-(Cyclohexylmethylene)-4-methylbenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium

Reduction: Lithium aluminum hydride in anhydrous ether

Substitution: Nucleophiles such as amines or thiols in the presence of a base

Major Products Formed

Oxidation: Formation of sulfone derivatives

Reduction: Formation of amine derivatives

Substitution: Formation of substituted sulfonamides

Scientific Research Applications

N-(Cyclohexylmethylene)-4-methylbenzenesulfonamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in designing new antibiotics.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(Cyclohexylmethylene)-4-methylbenzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit the activity of certain enzymes by mimicking the structure of natural substrates. This inhibition can disrupt essential biochemical pathways, leading to the desired therapeutic effects. The compound may also interact with cellular membranes, affecting their integrity and function.

Comparison with Similar Compounds

Similar Compounds

• N-(Cyclohexylmethyl)-4-methylbenzenesulfonamide
• N-(Cyclohexylmethylene)-4-chlorobenzenesulfonamide
• N-(Cyclohexylmethylene)-4-methoxybenzenesulfonamide

Uniqueness

N-(Cyclohexylmethylene)-4-methylbenzenesulfonamide is unique due to the presence of the cyclohexylmethylene group, which imparts distinct steric and electronic properties. These properties can influence the compound’s reactivity and interactions with biological targets, making it a valuable compound for research and development.